Cas no 1609395-81-4 (2-Methyl-4,5,6,7-tetrahydro1,3thiazolo5,4-cpyridine Dihydrochloride)

• Product Name: 2-Methyl-4,5,6,7-tetrahydro1,3thiazolo5,4-cpyridine Dihydrochloride
• CAS No: 1609395-81-4
• MF: C₇H₁₁ClN₂S
• MW: 190.693639039993
• MDL: MFCD28024714
• CID: 4608174
• Update Time: 2025-05-24

2-Methyl-4,5,6,7-tetrahydro1,3thiazolo5,4-cpyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4,5,6,7-tetrahydro[1,3]thiazolo[5,4-c]pyridine dihydrochloride
• 2-Methyl-4,5,6,7-tetrahydro1,3thiazolo5,4-cpyridine Dihydrochloride

• MDL： MFCD28024714
• Inchi： 1S/C7H10N2S.ClH/c1-5-9-6-2-3-8-4-7(6)10-5;/h8H,2-4H2,1H3;1H
• InChI Key： LHHYSLPVAOSCOF-UHFFFAOYSA-N
• SMILES： CC1SC2CNCCC=2N=1.Cl

Additional information on 2-Methyl-4,5,6,7-tetrahydro1,3thiazolo5,4-cpyridine Dihydrochloride

Introduction to 2-Methyl-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine Dihydrochloride (CAS No. 1609395-81-4)

2-Methyl-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine Dihydrochloride, identified by its CAS number 1609395-81-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the thiazole-pyridine class of molecules, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of both thiazole and pyridine rings in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility advantage facilitates its use in various biochemical assays and preclinical studies, where intravenous or oral administration may be required. The structural motif of 2-methyl-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine suggests potential interactions with biological targets such as enzymes and receptors, which are pivotal in modulating cellular processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic properties of this compound more accurately. Studies have indicated that the thiazole-pyridine scaffold can exhibit inhibitory effects on several key enzymes involved in inflammatory pathways. For instance, preliminary computational studies suggest that derivatives of this compound may interact with cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and play a crucial role in pain and inflammation.

In addition to its potential anti-inflammatory properties, 2-methyl-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine Dihydrochloride has been investigated for its possible antimicrobial and antiviral activities. The unique arrangement of nitrogen and sulfur atoms within its structure allows for interactions with bacterial cell walls and viral proteases. Researchers have hypothesized that modifications to the methyl substituent at the 2-position could enhance binding affinity to these targets. Such modifications could lead to the development of novel therapeutic agents capable of combating drug-resistant pathogens.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal catalysis and asymmetric hydrogenation, have been employed to construct the tetrahydropyrido-thiazole core efficiently. These synthetic strategies not only improve the accessibility of the compound but also allow for structural diversification through functional group modifications.

From a pharmacological perspective, the dihydrochloride salt form is particularly advantageous due to its stability under physiological conditions. This stability ensures consistent drug delivery and enhances bioavailability upon administration. Preclinical studies have begun to explore the pharmacokinetic profile of this compound in animal models. Initial findings suggest that it exhibits moderate bioavailability with a reasonable half-life, making it suitable for repeated dosing regimens.

The potential therapeutic applications of 2-methyl-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine Dihydrochloride extend beyond inflammation and antimicrobial treatments. Emerging research indicates that this compound may also modulate neurotransmitter systems relevant to central nervous system disorders. The interaction between the thiazole-pyridine core and neurotransmitter receptors has been a focus of interest in recent years due to their implications in conditions such as depression and anxiety.

One particularly intriguing aspect of this molecule is its ability to cross the blood-brain barrier (BBB), which is essential for treating neurological disorders effectively. Studies using permeability models have shown that structural features present in this compound facilitate BBB penetration without significant efflux transport mechanisms interference. This property opens up avenues for developing treatments targeting neurodegenerative diseases where access to brain tissues is critical.

The chemical stability of 2-methyl-4,5,6,7-tetrahydro-1,3-thiazolo[5,4-c]pyridine Dihydrochloride under various storage conditions has also been evaluated extensively. Stability tests conducted under accelerated conditions (e.g., elevated temperatures) have demonstrated that the compound remains intact with minimal degradation over prolonged periods when stored properly. This stability is crucial for both industrial-scale production and clinical applications where long-term shelf life is essential.

In conclusion,2-Methyl-4,5,6,7-tetrahydro-1H-thiazolo[5’’H]-pyridine dihydrochloride (CAS No. 1609395-81-4) represents a structurally intriguing molecule with multifaceted biological activities. Its potential as an anti-inflammatory agent combined with its antimicrobial properties positions it as a valuable scaffold for further medicinal chemistry exploration. The advancements in synthetic methodologies coupled with computational modeling tools continue to enhance our understanding of how modifications can optimize its pharmacological profile.

Future research directions should focus on identifying specific biological targets through high-throughput screening assays while exploring structure-activity relationships (SAR) within this class of compounds. Additionally,the development of novel derivatives with enhanced solubility or targeted delivery systems could further expand its therapeutic applications across multiple disease indications.